Cas no 19633-95-5 (Cholesta-5,7,22-trien-3-ol,(3b)-)

• Product Name: Cholesta-5,7,22-trien-3-ol,(3b)-
• CAS No: 19633-95-5
• MF: C₂₇H₄₂O
• MW: 382.62178850174
• CID: 174047
• PubChem ID: 6440961
• Update Time: 2025-04-19

Cholesta-5,7,22-trien-3-ol,(3b)- Chemical and Physical Properties

Names and Identifiers

• Cholesta-5,7,22-trien-3-ol,(3b)-
• (3S,9S,10R,13R,14R,17R)-10,13-dimethyl-17-[(E,2R)-6-methylhept-3-en-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• 5,7,22-cholestatrien-3beta-ol
• (3beta,22E)-cholesta-5,7,22-trien-3-ol
• Cholesta-5,7,22-trien-3-ol, (3beta)-
• delta-5,7,22-Cholestatrien-3beta-ol
• 7,22-Bisdehydrocholesterol
• Cholesta-5,7,22-trien-3β-ol
• 7,8,22,23-Tetradehydrocholesterol
• SCHEMBL10969269
• 19633-95-5

• Inchi： 1S/C27H42O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h6,8-10,18-19,21,23-25,28H,7,11-17H2,1-5H3/b8-6+/t19-,21+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： RQOCXCFLRBRBCS-LNOGQBHPSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/CC(C)C)C)CC[C@H]21

Computed Properties

• Exact Mass: 382.323566
• Monoisotopic Mass: 382.323566
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 7.1

Experimental Properties

• Density: 1.01
• Boiling Point: 493.2°Cat760mmHg
• Flash Point: 211.4°C
• Refractive Index: 1.546